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Compound of Interest

Compound Name: Impentamine dihydrobromide

Cat. No.: B582877 Get Quote

Disclaimer: Impentamine dihydrobromide is a chemical intended for research purposes only.

[1][2] This guide provides essential safety and logistical information for its proper disposal. All

procedures must be conducted in compliance with federal, state, and local regulations.[3][4]

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Impentamine dihydrobromide (CAS 149629-70-9) is a potent and selective histamine H3

receptor antagonist.[1][2] Proper handling and disposal are crucial to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) may vary by supplier, the general hazardous nature

of amine hydrobromide compounds requires careful handling. The following table summarizes

the expected hazard profile based on the chemical class.
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Hazard Category Classification Precautionary Statement

Acute Toxicity

Expected to be harmful if

swallowed or in contact with

skin.

Wear protective gloves,

clothing, and eye protection.

Do not eat, drink, or smoke

when using this product.

Skin Corrosion/Irritation May cause skin irritation.
Wash hands thoroughly after

handling.

Serious Eye Damage/Irritation
May cause serious eye

irritation.
Wear eye protection.

Environmental Hazard

Potential for long-term adverse

effects in the aquatic

environment.

Avoid release to the

environment.

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of Impentamine
dihydrobromide waste. This includes pure, unused chemical, contaminated labware, and

aqueous solutions.

1. Personal Protective Equipment (PPE):

Wear a standard laboratory coat, nitrile gloves, and safety glasses with side shields.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Impentamine dihydrobromide powder, along with any grossly

contaminated items (e.g., weighing boats, contaminated paper towels), in a dedicated,

properly labeled hazardous waste container.[5]

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, sealable lid.[6]

Do not mix with other incompatible waste streams.[5]
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Liquid Waste:

Aqueous solutions containing Impentamine dihydrobromide should be collected in a

dedicated liquid hazardous waste container.

The container should be clearly labeled with the chemical name and approximate

concentration.[5]

Never dispose of solutions containing Impentamine dihydrobromide down the drain.[7]

Contaminated Sharps:

Needles, syringes, or other sharps contaminated with Impentamine dihydrobromide
must be disposed of in a designated sharps container.

3. Labeling and Storage:

All waste containers must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Impentamine dihydrobromide".[3][5]

Store waste containers in a designated satellite accumulation area (SAA) that is at or near

the point of generation and under the control of laboratory personnel.[4][6]

Ensure containers are kept closed except when adding waste.[5][6]

The SAA should be inspected weekly for any signs of leakage.[6]

4. Request for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

(typically up to one year for partially filled containers, though this can vary), contact your

institution's EHS department to arrange for pickup and disposal.[4][6]

Do not transport hazardous waste outside of your designated laboratory area.[7]

Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

Impentamine dihydrobromide waste.
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Caption: Workflow for the disposal of Impentamine dihydrobromide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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